Cas no 100852-80-0 (Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate)

Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate is a versatile pyrazole derivative widely utilized as a key intermediate in organic synthesis and pharmaceutical research. Its bifunctional ester groups and stable pyrazole core enable efficient further functionalization, making it valuable for constructing heterocyclic compounds and active pharmaceutical ingredients (APIs). The compound exhibits good solubility in common organic solvents, facilitating its use in reactions such as hydrolysis, amidation, and cyclization. Its well-defined structure and high purity ensure consistent performance in synthetic applications. This reagent is particularly useful in medicinal chemistry for developing biologically active molecules due to its modular reactivity and compatibility with diverse reaction conditions.
Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate structure
100852-80-0 structure
Product Name:Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate
CAS No:100852-80-0
MF:C10H14N2O4
MW:226.229162693024
MDL:MFCD02253786
CID:124260
PubChem ID:517746
Update Time:2025-05-26

Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate
    • 1H-Pyrazole-3,5-dicarboxylicacid, 1-methyl-, 3,5-diethyl ester
    • 1-METHYL-1H-PYRAZOLE-3,5-DICARBOXYLIC ACID DIETHYL ESTER
    • diethyl 1-methylpyrazole-3,5-dicarboxylate
    • 1-methyl-3,5-diethoxycarbonylpyrazole
    • Pyrazole-3,5-dicarboxylic acid,1-methyl-,diethyl ester
    • 3,5-diethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate
    • Pyrazole-3,5-dicarboxylic acid, 1-methyl-, diethyl ester-
    • ethyl 3-(ethoxycarbonyl)-1-methylpyrazole-5-carboxylate
    • TimTec1_003325
    • WPKJUUKSWNCKPZ-UHFFFAOYSA-N
    • AB91878
    • 1H-Pyrazole-3,5-dicarboxylic acid, 1-methyl-, 3,5-diethyl ester
    • SY064079
    • 1-METHYL-1H-PYRAZOLE-3,5-DICARBOXYLICACIDDIETHYLESTER
    • A897316
    • AKOS000304562
    • CS-D0514
    • CHEMBL4544351
    • DTXSID70333711
    • AS-34883
    • 100852-80-0
    • Diethyl1-methyl-1H-pyrazole-3,5-dicarboxylate
    • 1-Methyl-1H-pyrazole-3,5-dicarboxylic acid diethyl ester, AldrichCPR
    • 1-methyl-1 h-pyrazole-3,5-dicarboxylic acid diethyl ester
    • MFCD02253786
    • EN300-227910
    • BRD-K50436957-001-01-1
    • HMS1543H03
    • SCHEMBL7698241
    • Diethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate #
    • 1H-Pyrazole-3,5-dicarboxylic acid, 1-methyl-, diethyl ester
    • BBL038353
    • ALBB-026416
    • STK301794
    • DB-108561
    • 3,5-DIETHYL 1-METHYLPYRAZOLE-3,5-DICARBOXYLATE
    • Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate
    • MDL: MFCD02253786
    • Inchi: 1S/C10H14N2O4/c1-4-15-9(13)7-6-8(12(3)11-7)10(14)16-5-2/h6H,4-5H2,1-3H3
    • InChI Key: WPKJUUKSWNCKPZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CC(C(=O)OCC)=NN1C)=O

Computed Properties

  • Exact Mass: 226.09500
  • Monoisotopic Mass: 226.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.4
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 331.5±22.0 °C at 760 mmHg
  • Flash Point: 154.3±22.3 °C
  • Refractive Index: 1.526
  • PSA: 70.42000
  • LogP: 0.77350
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate Security Information

Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate Production Method

Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:100852-80-0)Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate
Order Number:A897316
Stock Status:in Stock
Quantity:25g/50g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:58
Price ($):350.0/1176.0
Email:sales@amadischem.com

Additional information on Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate

Comprehensive Overview of Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate (CAS No. 100852-80-0)

Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate (CAS No. 100852-80-0) is a versatile organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative of pyrazole has garnered significant attention due to its unique structural properties and broad applicability in synthetic chemistry. Researchers and industries are increasingly exploring its potential as a building block for heterocyclic compounds, drug intermediates, and specialty chemicals. The compound's molecular framework allows for diverse modifications, making it a valuable asset in modern medicinal chemistry and material science.

The growing interest in sustainable synthesis and green chemistry has further elevated the relevance of Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate. With the global push toward environmentally friendly processes, this compound is often highlighted in discussions about catalyst-free reactions and energy-efficient methodologies. Its compatibility with microwave-assisted synthesis and flow chemistry techniques aligns with the industry's shift toward reducing waste and improving efficiency. These attributes make it a subject of frequent searches among chemists and engineers seeking innovative synthetic routes.

From a commercial perspective, Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate is frequently referenced in patents and academic publications related to crop protection agents and pharmaceutical APIs. Its role in developing bioactive molecules has been extensively documented, particularly in the context of antimicrobial and anti-inflammatory applications. Recent studies have also explored its utility in polymer chemistry, where it serves as a precursor for functionalized materials with tailored properties. This multi-disciplinary relevance ensures its continued prominence in both research and industrial settings.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate. Quality control protocols emphasize the importance of high purity, especially for applications in preclinical studies and formulation development. The compound's stability under standard storage conditions (typically at room temperature in a dry environment) further enhances its practicality for large-scale use. These factors contribute to its reputation as a reliable and efficient reagent in organic synthesis.

As the demand for customized chemical solutions grows, Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate remains a focal point for innovation. Its adaptability to high-throughput screening and combinatorial chemistry workflows makes it indispensable in drug discovery pipelines. Additionally, the compound's compatibility with automated synthesis platforms positions it as a key player in the era of digital chemistry and AI-driven molecular design. By addressing contemporary challenges in precision synthesis and scalability, this pyrazole derivative continues to shape the future of chemical research and industrial applications.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:100852-80-0)Diethyl 1-Methyl-1H-pyrazole-3,5-dicarboxylate
A897316
Purity:99%/99%
Quantity:25g/50g
Price ($):350.0/1176.0
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